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Introduction

Bromopropylate is a synthetic acaricide, chemically identified as isopropyl 4,4'-
dibromobenzilate.[1][2] It has been utilized in agricultural settings to control a variety of mite
species on crops such as citrus fruits, grapes, cotton, and vegetables.[1][3] This technical guide
provides a comprehensive overview of the chemical and physical properties of
Bromopropylate, including detailed experimental protocols and a summary of its metabolic
pathway. The information is presented to support research, development, and analytical
activities involving this compound.

Chemical and Physical Properties

The chemical and physical properties of Bromopropylate are summarized in the tables below.
These properties are crucial for understanding its environmental fate, behavior, and for the
development of analytical methods.

Table 1: General Chemical Properties of Bromopropylate
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Property Value Reference(s)
propan-2-yl 2,2-bis(4-
IUPAC Name bromophenyl)-2- [4]
hydroxyacetate
Acarol, Neoron, Isopropyl 4,4'-
Synonyms ) ] [4]
dibromobenzilate
CAS Number 18181-80-1 [1]
Chemical Formula C17H16Br20s3 [1114]
Molecular Weight 428.1 g/mol [1][4]
Appearance White crystalline solid [415]

Table 2: Physicochemical Properties of Bromopropylate
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Property Value Temperature (°C) Reference(s)
Melting Point 77 °C [41[5]

N ) Decomposes before
Boiling Point N [6]

boiling

Density 1.49 - 1.59 g/cm?3 20 [41[5]
Vapor Pressure 8.2 x 108 mm Hg 20 [4]
Water Solubility <0.5 mg/L 20 [31[7]

Solubility in Organic
Solvents (g/kg at

20°C)
Acetone 850 20 [4]
Dichloromethane 970 20 [4]
Benzene 750 20 [4]
Methanol 280 20 [4]
Xylene 730 20 [4]
Isopropanol 90 20 [4]

Log P (Octanol-Water

Partition Coefficient) 240 L41(e]

pKa (Predicted) 11.18 £ 0.29 [3]

Stable in neutral
- media, less stable in
Stability o ) [4]
acidic or alkaline

conditions.

Experimental Protocols

The determination of the physicochemical properties of chemical substances like
Bromopropylate is guided by internationally recognized protocols, such as the OECD
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Guidelines for the Testing of Chemicals. These guidelines ensure data consistency and
reliability. Below are the principles of the standard methodologies used to determine the key
properties of Bromopropylate.

Melting Point Determination (OECD 102)

The melting point is determined by heating a small, powdered sample of the substance in a
capillary tube. The temperature at which the substance begins to melt and the temperature at
which it becomes completely liquid are recorded as the melting range. For a pure crystalline
solid like Bromopropylate, this range is typically narrow. The apparatus commonly used is a
heated metal block or a Thiele tube with a liquid heating medium, allowing for controlled and
uniform heating.

Solubility Determination (OECD 105)

The water solubility of Bromopropylate is determined using the flask method. A surplus of the
substance is agitated in water at a constant temperature until equilibrium is reached. The
concentration of Bromopropylate in the aqueous solution is then measured by a suitable
analytical method, such as gas chromatography or high-performance liquid chromatography,
after separating the undissolved solid. For solubility in organic solvents, a similar principle is
applied, replacing water with the respective solvent.

Vapor Pressure Determination (OECD 104)

Several methods can be employed to determine the low vapor pressure of Bromopropylate.
The gas saturation method is a common choice for substances with low volatility. In this
method, a stream of inert gas is passed through or over the substance at a known flow rate,
becoming saturated with its vapor. The amount of substance transported by the gas is then
determined, and from this, the vapor pressure can be calculated.

Octanol-Water Partition Coefficient (Log P)
Determination (OECD 107 & 117)

The Log P value, a measure of a substance's lipophilicity, is crucial for predicting its
environmental distribution and bioaccumulation potential. The shake-flask method (OECD 107)
Is a traditional approach where Bromopropylate is dissolved in a mixture of n-octanol and
water. After equilibration, the concentration of the substance in each phase is measured to
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calculate the partition coefficient. Alternatively, the HPLC method (OECD 117) can be used,
which correlates the retention time of the substance on a reverse-phase column with the Log P
values of known reference compounds.

Mode of Action and Metabolism

Bromopropylate functions as a non-systemic acaricide with contact action and long residual
activity.[1] Its primary mode of action is the inhibition of oxidative phosphorylation, which
disrupts the formation of ATP, the main energy currency of cells.[8]

In biological systems, Bromopropylate undergoes metabolism. Studies in rats have shown
that the primary metabolic pathway involves the cleavage of the isopropyl ester bond, forming
4.,4'-dibromobenzilic acid. This is followed by further conjugation reactions. A minor pathway
involves oxidation of the phenyl ring and the isopropy! group. The majority of the administered
dose is excreted in the feces.

Conjugation Reactions

4,4'-Dibromobenzilic Acid
(Primary Metabolite)

Excretion (Feces)

Ester Cleavage
(Carboxylesterases)
Bromopropylate
Oxidation
(Minor Pathway)

Oxidized Metabolites
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Metabolic pathway of Bromopropylate.

Analytical Workflow for Residue Analysis

The detection and quantification of Bromopropylate residues in various matrices, such as
agricultural products, are essential for regulatory compliance and food safety. Gas
chromatography (GC) is a commonly employed analytical technique for this purpose. The
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following diagram illustrates a typical experimental workflow for the analysis of
Bromopropylate residues in a food matrix like honey.
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Workflow for Bromopropylate residue analysis.

This workflow begins with the dissolution of the honey sample in water, followed by a partition
chromatography step to separate Bromopropylate and its main degradation products from the
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bulk of the matrix. Further cleanup is achieved using silica gel column chromatography. The
final determination and quantification are performed by gas chromatography with an electron
capture detector (GC-ECD), which is highly sensitive to halogenated compounds like
Bromopropylate.

Conclusion

This technical guide has provided a detailed overview of the core chemical and physical
properties of Bromopropylate, grounded in established experimental methodologies. The data
presented in a structured format, along with the visualization of its metabolic fate and an
analytical workflow, offers a valuable resource for researchers, scientists, and professionals in
drug development and environmental science. A thorough understanding of these properties is
fundamental for assessing its behavior, potential impacts, and for the development of robust
analytical methods for its detection and quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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